Cas no 1261786-20-2 (2-(Bromomethyl)naphthalene-7-acetonitrile)

• Product Name: 2-(Bromomethyl)naphthalene-7-acetonitrile
• CAS No: 1261786-20-2
• MF: C₁₃H₁₀BrN
• MW: 260.129202365875
• CID: 4935784
• Update Time: 2025-05-20

2-(Bromomethyl)naphthalene-7-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)naphthalene-7-acetonitrile

• Inchi： 1S/C13H10BrN/c14-9-11-2-4-12-3-1-10(5-6-15)7-13(12)8-11/h1-4,7-8H,5,9H2
• InChI Key： JXGXDPDKGGGGDL-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=CC=C(CC#N)C=C2C=1

Computed Properties

• Exact Mass: 259
• Monoisotopic Mass: 259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8

Additional information on 2-(Bromomethyl)naphthalene-7-acetonitrile

Introduction to 2-(Bromomethyl)naphthalene-7-acetonitrile (CAS No: 1261786-20-2)

The compound 2-(Bromomethyl)naphthalene-7-acetonitrile, identified by the CAS number 1261786-20-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a naphthalene ring system with a bromomethyl group and an acetonitrile substituent. The naphthalene core provides a rigid aromatic framework, while the bromomethyl group introduces reactivity and functional diversity. The acetonitrile substituent further enhances the compound's electronic properties, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 2-(Bromomethyl)naphthalene-7-acetonitrile in the development of advanced materials, particularly in the field of optoelectronics. Researchers have explored its use as a precursor for synthesizing novel π-conjugated materials, which exhibit exceptional electronic and optical properties. These materials are being investigated for their potential applications in organic light-emitting diodes (OLEDs) and photovoltaic devices, where their ability to efficiently transport charge carriers is highly valued.

In addition to its role in materials science, 2-(Bromomethyl)naphthalene-7-acetonitrile has also been studied for its potential in medicinal chemistry. The compound's structure allows for the incorporation of bioactive moieties, making it a promising candidate for drug discovery efforts. Recent research has focused on its ability to modulate specific biological pathways, particularly those involved in neurodegenerative diseases and cancer. By leveraging its unique chemical properties, scientists are exploring ways to enhance its bioavailability and efficacy as a therapeutic agent.

The synthesis of 2-(Bromomethyl)naphthalene-7-acetonitrile involves a series of carefully controlled reactions that ensure high purity and structural integrity. Key steps include the bromination of naphthalene derivatives and subsequent functionalization with acetonitrile groups. These processes are optimized to minimize side reactions and maximize yield, ensuring that the final product meets stringent quality standards required for both academic research and industrial applications.

From an environmental perspective, the handling and disposal of 2-(Bromomethyl)naphthalene-7-acetonitrile must adhere to established safety protocols to minimize ecological impact. Researchers are actively exploring green chemistry approaches to synthesize this compound more sustainably, including the use of renewable feedstocks and energy-efficient reaction conditions.

In conclusion, 2-(Bromomethyl)naphthalene-7-acetonitrile (CAS No: 1261786-20-2) is a multifaceted compound with vast potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and therapies.